Piperazine, 1,4-bis(dichloroacetyl)-2,5-dimethyl-

• CAS No.: 78060-65-8
• Molecular Formula: C10H14Cl4N2O2
• Molecular Weight: 336g/mol
• IUPAC Name: 2,2-dichloro-1-[4-(2,2-dichloroacetyl)-2,5-dimethylpiperazin-1-yl]ethanone
• InChI: InChI=1S/C10H14Cl4N2O2/c1-5-3-16(10(18)8(13)14)6(2)4-15(5)9(17)7(11)12/h5-8H,3-4H2,1-2H3
• InChI Key: SDOONCCYDHUSEZ-UHFFFAOYSA-N
• SMILES: CC1CN(C(CN1C(=O)C(Cl)Cl)C)C(=O)C(Cl)Cl

Description

Piperazine, 1,4-bis(dichloroacetyl)-2,5-dimethyl- is a useful research compound. Its molecular formula is C10H14Cl4N2O2 and its molecular weight is 336g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

29.4 g (0.2 mol) of dichloroacetyl chloride were added dropwise to a solution of 22.8 g (0.2 mol) of 2,5-dimethyl-piperazine in 150 ml of acetonitrile at 20° C., while stirring. The reaction mixture was allowed to react subsequently at 20° C. for 5 hours and was then poured into 300 ml of water and the precipitate obtained was filtered off and recrystallized from toluene. 12 g (36% of theory) of N,N'-bis-(dichloroacetyl)-2,5-dimethylpiperazine were obtained in this manner in the form of colorless crystals of melting point 214° C.

Synthesis routes and methods II

Procedure details

29.4 g (0.2 mol) of dichloroacetyl chloride were added dropwise to a solution of 22.8 g (0.2 mol) of 2,5-dimethyl-piperazine in 150 ml of toluene at 20° C., while stirring. The mixture was subsequently stirred at 20° C. for 5 hours. Thereafter, the precipitate which had formed was filtered off and recrystallized twice from toluene. 8 g (24% of theory) of N,N'-bis-(dichloroacetyl)-2,5-dimethyl-piperazine were obtained in this manner in the form of colorless crystals of melting point 215° C.